Cas no 845866-67-3 (2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane)

2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane structure
845866-67-3 structure
Product name:2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
CAS No:845866-67-3
MF:C12H15ClN2
MW:222.713901758194
CID:716371

2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diazabicyclo[2.2.1]heptane,2-[(2-chlorophenyl)methyl]-
    • (1S,4S)-(+)-2-(2-CHLORO-BENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE DIHYDROCHLORIDE
    • 2-[(2-chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane,dihydrochloride
    • 2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
    • (1S,4S)-2-(2-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
    • 2-(2-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
    • Inchi: 1S/C12H15ClN2/c13-12-4-2-1-3-9(12)7-15-8-10-5-11(15)6-14-10/h1-4,10-11,14H,5-8H2
    • InChI Key: RUCVFCCPYNTBEC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CN1CC2CC1CN2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • XLogP3: 2
  • Topological Polar Surface Area: 15.3

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